Cas no 120529-80-8 (Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde,hexahydro-, cis- (9CI))

• Product Name: Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde,hexahydro-, cis- (9CI)
• CAS No: 120529-80-8
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.16774
• CID: 104981
• PubChem ID: 14119695

Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde,hexahydro-, cis- (9CI) Properties

Names and Identifiers

• Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde,hexahydro-, cis- (9CI)
• 120529-80-8
• (2S,3Ar)-2,3,3a,4,5,6-hexahydropyrrolo[1,2-b][1,2]oxazole-2-carbaldehyde
• Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde, hexahydro-, cis- (9CI)

• InChIKey： AYSYNORIIRYEHP-RQJHMYQMSA-N
• Inchi： InChI=1S/C7H11NO2/c9-5-7-4-6-2-1-3-8(6)10-7/h5-7H,1-4H2/t6-,7+/m1/s1
• SMILES： O=C[C@@H]1C[C@H]2CCCN2O1

Computed Properties

• Exact Mass: 141.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.078978594g/mol
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54